Cas no 2445792-98-1 (N-2-amino-1-(naphthalen-2-yl)ethyl-2-ethyl-1,3-oxazole-4-carboxamide)

• Product Name: N-2-amino-1-(naphthalen-2-yl)ethyl-2-ethyl-1,3-oxazole-4-carboxamide
• CAS No: 2445792-98-1
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• MDL: MFCD32692220
• CID: 5680719
• PubChem ID: 155821361
• Update Time: 2025-06-08

N-2-amino-1-(naphthalen-2-yl)ethyl-2-ethyl-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26675584
• 2445792-98-1
• N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-ethyl-1,3-oxazole-4-carboxamide
• N-2-amino-1-(naphthalen-2-yl)ethyl-2-ethyl-1,3-oxazole-4-carboxamide

• MDL： MFCD32692220
• Inchi： 1S/C18H19N3O2/c1-2-17-20-16(11-23-17)18(22)21-15(10-19)14-8-7-12-5-3-4-6-13(12)9-14/h3-9,11,15H,2,10,19H2,1H3,(H,21,22)
• InChI Key： YPILRUDLQBAMDV-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC(CN)C2C=CC3C=CC=CC=3C=2)=O)N=C1CC

Computed Properties

• Exact Mass: 309.147726857g/mol
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.2Ų

Additional information on N-2-amino-1-(naphthalen-2-yl)ethyl-2-ethyl-1,3-oxazole-4-carboxamide

Introduction to N-2-amino-1-(naphthalen-2-yl)ethyl-2-ethyl-1,3-oxazole-4-carboxamide (CAS No. 2445792-98-1)

N-2-amino-1-(naphthalen-2-yl)ethyl-2-ethyl-1,3-oxazole-4-carboxamide (CAS No. 2445792-98-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a naphthalene ring, and an oxazole moiety, makes it a versatile scaffold for medicinal chemists exploring new chemical entities.

Thenaphthalen-2-yl substituent in the molecule contributes to its unique electronic properties and binding interactions with biological targets. This aromatic group is known for its ability to engage in π-stacking interactions, which are crucial for the design of high-affinity ligands. Additionally, the1,3-oxazole ring introduces a heterocyclic core that is frequently found in biologically active compounds. Oxazoles are known for their stability and their capacity to serve as pharmacophores in drug design.

In recent years, there has been a surge in research focused on the development of heterocyclic compounds with potential therapeutic benefits. The oxazole scaffold, in particular, has been extensively studied for its role in various pharmacological applications. For instance, derivatives of oxazole have shown promise in the treatment of infectious diseases, inflammation, and even cancer. The compound N-2-amino-1-(naphthalen-2-yl)ethyl-2-ethyl-1,3-oxazole-4-carboxamide represents an innovative approach to leveraging these structural features for drug discovery.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the oxazole ring through cyclization reactions and the introduction of the naphthalenyl and amino substituents through selective functionalization. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon framework efficiently.

The pharmacological profile of N-2-amino-1-(naphthalen-2-yl)ethyl-2-ethyl-1,3-oxazole-4-carboxamide has been preliminarily investigated in several preclinical studies. These studies suggest that the compound exhibits promising biological activity across multiple targets. For example, initial assays indicate that it may interact with enzymes and receptors involved in metabolic pathways relevant to neurodegenerative disorders. Thenaphthalenyl moiety is particularly noteworthy for its potential to modulate protein-protein interactions, which could be exploited for therapeutic purposes.

Theamino group present in the molecule provides a site for further derivatization, allowing chemists to tailor the properties of the compound for specific applications. This flexibility is essential in drug development, where fine-tuning molecular parameters can significantly impact efficacy and selectivity. Researchers are exploring various strategies to modify this group, including conjugation with biomolecules or introduction of additional functional moieties.

In the context of modern drug discovery, computational methods play an increasingly critical role in predicting and optimizing molecular properties. Molecular modeling studies have been conducted on N-\*2-amino-*\*1-(\*naphthalen-*\*2-*\*yl)-\*ethyl-\*2-*\*ethyl-\*1,\*\*3-\*\*oxazole-\*\*4-\*\*carboxamide\*(CAS No.\ 2445792\-98\-1)\*, providing insights into its binding affinity and interaction modes with potential biological targets. These simulations have helped guide synthetic efforts and have identified key structural features that contribute to its biological activity.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for research in materials science and chemical biology. For instance, its ability to form stable complexes with other molecules could be exploited in the development of novel materials with specific recognition capabilities. Additionally, its heterocyclic core could serve as a model system for studying electronic properties and reactivity patterns in organic chemistry.

Ongoing research aims to further elucidate the mechanisms by which N-\*2-amino-*\*1-(\*naphthalen-*\*2-*\*yl)-\*ethyl-\*2-*\*ethyl-\*1,\*\*3-\*\*oxazole-\*\*4-\*\*carboxamide\*(CAS No.\ 2445792\-98\-1)\*, enhances its biological activity through structural modifications or by exploring new synthetic pathways. Collaborative efforts between synthetic chemists and biochemists are essential to translate laboratory findings into tangible therapeutic benefits. The integration of cutting-edge technologies such as high-throughput screening and CRISPR-based genetic assays will accelerate this process.

In conclusion，N-\*\*\*\*-amino-\*\*\*\*-1-(naphthalen-*\*-yl)ethyl-\*\*\*\*-ethyl-\*\*\[13]-oxazole-\*\[44]-carboxamide (CAS No.\ 2445792\-98\-1) represents a significant advancement in medicinal chemistry。 Its complex structure， featuring multiple functional groups， positions it as a promising candidate for further exploration。 With continued research， this compound has the potential to contribute to innovative treatments across various therapeutic areas。 The ongoing investigation into its pharmacological properties underscores its importance as a subject of scientific inquiry。